2-((2-(2-chlorophenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-cyclohexylacetamide

• IUPAC Name: 2-[7-(2-chlorophenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-cyclohexylacetamide
• InChI: InChI=1S/C22H24ClN5O3S/c1-27-19-17(21(30)28(2)22(27)31)20(26-18(25-19)14-10-6-7-11-15(14)23)32-12-16(29)24-13-8-4-3-5-9-13/h6-7,10-11,13H,3-5,8-9,12H2,1-2H3,(H,24,29)
• InChI Key: MPRXXBOJBLEIBK-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC=CC=C3Cl)SCC(=O)NC4CCCCC4)C(=O)N(C1=O)C
• Molecular Formula: C22H24ClN5O3S
• Molecular Weight: 474.0 g/mol
• CAS No.: 893906-77-9

Description

2-((2-(2-chlorophenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-cyclohexylacetamide is a useful research compound. Its molecular formula is C22H24ClN5O3S and its molecular weight is 473.98. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

A significant aspect of the research on compounds similar to 2-((2-(2-chlorophenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-cyclohexylacetamide involves their synthesis and evaluation for antimicrobial properties. For instance, the study by Hossan et al. (2012) elaborates on the synthesis of pyrimidinone and oxazinone derivatives with antimicrobial activity, utilizing a series of synthetic steps that start from citrazinic acid. These compounds exhibited significant antibacterial and antifungal activities, comparable to reference drugs like streptomycin and fusidic acid, highlighting their potential as antimicrobial agents (Hossan, A., Abu-Melha, H. M. A., Al-Omar, M., & Amr, A., 2012).

Antiproliferative Evaluation

Research into the biological activity of pyrimidine derivatives also extends into cancer research, with several compounds being synthesized and evaluated for their antiproliferative effects. A relevant study by Atapour-Mashhad et al. (2017) discusses the synthesis of new pyrimido[1,6-a]thieno[2,3-d]pyrimidine derivatives and their evaluation against human breast cancer (MCF-7) and nonmalignant mouse fibroblast (L929) cell lines. The study identified compounds with potent antiproliferative activity, suggesting the role these chemical structures could play in developing new anticancer agents (Atapour-Mashhad, H., Soukhtanloo, M., Massoudi, A., Shiri, A., Parizadeh, S., & Bakavoli, M., 2017).

Mechanism of Action

Target of Action

The compound contains a pyrimidine ring, which is a common structure in many biologically active molecules. Pyrimidine derivatives can interact with a variety of biological targets, including enzymes, receptors, and nucleic acids .

Mode of Action

The exact mode of action would depend on the specific target. For example, if the compound interacts with an enzyme, it could inhibit or enhance the enzyme’s activity. The presence of a thio group could potentially influence the oxidative processes in the organism .

Biochemical Pathways

The compound could potentially affect various biochemical pathways depending on its specific targets. Pyrimidine derivatives have been associated with a wide range of biological activities, including antioxidant, radioprotective, analgesic, anti-inflammatory, antihypertensive, anxiolytic, anamnestic, anticonvulsant, antimicrobial, fungicidal, herbicidal, antiviral, and anticancer activities .

Result of Action

The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. For example, if the compound has antiviral activity, it could prevent viral replication within the host cells .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability. For example, the compound’s stability could be affected by the presence of oxidizing or reducing agents due to the presence of a thio group .